4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95%

• IUPAC Name: 4-(1-benzothiophen-2-yl)-2-methoxyphenol
• InChI: InChI=1S/C15H12O2S/c1-17-13-8-11(6-7-12(13)16)15-9-10-4-2-3-5-14(10)18-15/h2-9,16H,1H3
• InChI Key: HFXZQEUENVFXFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C15H12O2S
• DSSTOX Substance ID: DTXSID801280776
• Molecular Weight: 256.3 g/mol
• CAS RN: 1261908-13-7

Description

4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% (4-BTM-95) is a chemical compound derived from the aromatic thiophene ring. It is a highly reactive compound that is used in a variety of scientific research applications. 4-BTM-95 has been studied for its potential use in drug design, as an antioxidant, and as an anti-inflammatory agent. It is also used in the synthesis of other compounds, such as heterocyclic compounds and polymers.

Scientific Research Applications

4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% is used in a variety of scientific research applications. It has been studied for its potential use in drug design, as an antioxidant, and as an anti-inflammatory agent. It is also used in the synthesis of other compounds, such as heterocyclic compounds and polymers. In addition, 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% has been used in the synthesis of organic compounds, such as flavonoids, terpenoids, and other compounds with potential therapeutic effects.

Mechanism of Action

The chemical structure of 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% is such that it can interact with a variety of molecules, including proteins and enzymes. It has been shown to interact with the cytochrome P450 enzyme system, which is involved in the metabolism of drugs and other xenobiotics. It has also been shown to interact with other enzymes, such as glutathione S-transferase, which is involved in the detoxification of drugs and other xenobiotics.
Biochemical and Physiological Effects
4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of the cytochrome P450 enzyme system, which is involved in the metabolism of drugs and other xenobiotics. It has also been shown to reduce inflammation and oxidative stress, and to possess antioxidant properties. In addition, 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% has been shown to have potential anti-cancer and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% is its high purity, which makes it suitable for use in laboratory experiments. It is also relatively easy to synthesize, which makes it a cost-effective option for research applications. However, it is important to note that 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% is highly reactive and can interact with other molecules, which can limit its use in certain experiments.

Future Directions

The potential applications of 4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% are still being explored. Future research could focus on its use in drug design and the development of new compounds with potential therapeutic effects. In addition, further research could be conducted to explore its potential anti-cancer and anti-tumor effects. Finally, further research could focus on its potential use as an antioxidant and anti-inflammatory agent.

Synthesis Methods

4-[Benzo(b)thiophen-2-yl]-2-methoxyphenol, 95% is synthesized by a two-step process. First, the thiophene ring is synthesized from the reaction of 2-bromothiophene and 2-methoxybenzaldehyde. This reaction is catalyzed by an acid, such as sulfuric acid, and yields 4-[benzo(b)thiophen-2-yl]-2-methoxyphenol. The second step involves the purification of the compound to obtain a 95% pure product. This is done by recrystallization, which involves dissolving the compound in a solvent and then allowing it to crystallize. The crystals are then collected, washed, and dried.